4-fluoro-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-fluoro-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C14H8FN3O3S/c15-9-3-1-8(2-4-9)13(19)17-14-16-11-6-5-10(18(20)21)7-12(11)22-14/h1-7H,(H,16,17,19)
• InChI Key: LNBWADNSCHENST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C14H8FN3O3S
• Molecular Weight: 317.30 g/mol

Description

“4-fluoro-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide” is a compound that belongs to the class of thiazoles. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are known for their diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

While specific chemical reactions involving “4-fluoro-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide” are not available, thiazoles in general are known to undergo various chemical reactions due to the presence of nitrogen and sulfur atoms in the ring.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anti-Inflammatory Applications

“4-fluoro-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide” has been studied for its potential anti-inflammatory properties. . This suggests its utility in developing new anti-inflammatory drugs that could potentially offer alternatives to existing medications like celecoxib and diclofenac.

Analgesic Applications

In addition to its anti-inflammatory effects, there is evidence that this compound may possess analgesic properties. . The compound’s ability to modulate pain signaling pathways could lead to new treatments for chronic pain conditions.

Antitumor and Cytotoxic Activities

Thiazole derivatives, including “4-fluoro-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide,” have been explored for their antitumor and cytotoxic activities. .

COX Enzyme Inhibition

The compound has been evaluated for its inhibitory activity against cyclooxygenase (COX) enzymes, which play a key role in the inflammatory process. .

Chemical Synthesis and Drug Development

“4-fluoro-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide” is a versatile material used in chemical synthesis and drug development. .

Biological Activity Studies

This compound is also used in biological activity studies to understand its interaction with biological systems. .

Environmental Impact Studies

While not directly an application, understanding the environmental impact of chemical compounds is crucial. .

Antibacterial Activity

Emerging research suggests that thiazole derivatives may have antibacterial properties. .

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit weak cox-1 inhibitory activity . COX-1, or cyclooxygenase-1, is an enzyme that plays a key role in the conversion of arachidonic acid to prostaglandins, which are involved in various physiological processes including inflammation and pain sensation.

Mode of Action

Based on its potential cox-1 inhibitory activity , it can be inferred that the compound may interact with the COX-1 enzyme, inhibiting its activity and thereby reducing the production of prostaglandins.

Biochemical Pathways

Given its potential cox-1 inhibitory activity , it can be inferred that the compound may affect the arachidonic acid pathway, leading to a decrease in prostaglandin synthesis and potentially resulting in anti-inflammatory effects.

Result of Action

Based on its potential cox-1 inhibitory activity , it can be inferred that the compound may lead to a reduction in prostaglandin synthesis, potentially resulting in anti-inflammatory effects.